4-{5-[1-(1H-pyrazol-1-yl)propyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-(1-pyrazol-1-ylpropyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H13N5O/c1-2-11(18-9-3-6-15-18)13-16-12(17-19-13)10-4-7-14-8-5-10/h3-9,11H,2H2,1H3
• InChI Key: LRUGZNQPOGUHGN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=NO1)C2=CC=NC=C2)N3C=CC=N3
• Molecular Formula: C13H13N5O
• Molecular Weight: 255.28 g/mol

Description

4-{5-[1-(1H-pyrazol-1-yl)propyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as PPOP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. PPOP is a heterocyclic compound that contains a pyridine ring and an oxadiazole ring. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The scaffold moiety of the compounds is anchored in the kinase deep pocket and extended with diverse functional groups toward the hinge region and the front pocket. These variations can cause the compounds to change from fast to slow binding kinetics, resulting in an improved residence time.